3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C19H20ClN3O3
• Molecular Weight: 373.8 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)carbamoylamino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H20ClN3O3/c20-14-5-2-7-16(11-14)23-19(25)22-15-6-1-4-13(10-15)18(24)21-12-17-8-3-9-26-17/h1-2,4-7,10-11,17H,3,8-9,12H2,(H,21,24)(H2,22,23,25)
• InChI Key: NDEPZXIWOWJTHO-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=O)NC3=CC(=CC=C3)Cl

Description

3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide, commonly known as C646, is a small molecule inhibitor of the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). C646 has been extensively studied for its potential use in cancer treatment due to its ability to inhibit the growth and proliferation of cancer cells.

Mechanism of Action

C646 works by inhibiting the 3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide activity of PCAF. 3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamides are enzymes that add acetyl groups to histones, which are proteins that package DNA in the nucleus. This acetylation can change the structure of chromatin, making it more accessible to transcription factors and other proteins involved in gene expression. PCAF is a 3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide that is involved in the regulation of gene expression, particularly in the context of cancer. By inhibiting PCAF, C646 can alter the expression of genes involved in cell growth and proliferation, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
C646 has been shown to have a variety of biochemical and physiological effects. In addition to its ability to inhibit the growth and proliferation of cancer cells, C646 has been shown to induce apoptosis (cell death) in cancer cells. C646 has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is important for the growth and spread of cancer cells. In addition, C646 has been shown to inhibit the migration and invasion of cancer cells, which is important for the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using C646 in lab experiments is its specificity for PCAF. C646 has been shown to be a specific inhibitor of PCAF, which makes it a useful tool for studying the role of PCAF in cancer and other diseases. However, one limitation of using C646 is its solubility. C646 is not very soluble in water, which can make it difficult to use in some experiments. In addition, C646 can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of C646. One area of research is the development of more potent and selective inhibitors of PCAF. Another area of research is the use of C646 in combination with other cancer therapies, such as chemotherapy or radiation therapy. In addition, the use of C646 in animal models of cancer could provide valuable information about its potential use in humans. Finally, the study of the role of PCAF in other diseases, such as cardiovascular disease or neurodegenerative diseases, could provide new insights into the function of this important enzyme.

Synthesis Methods

The synthesis of C646 involves a series of chemical reactions. The starting material is 3-chloroaniline, which is reacted with phosgene to form 3-chloroanilinoyl chloride. This compound is then reacted with N-(tetrahydro-2-furanylmethyl)benzamide to produce C646. The purity of C646 can be improved through recrystallization.

Scientific Research Applications

C646 has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of a variety of cancer cell lines, including breast cancer, prostate cancer, and leukemia. C646 works by inhibiting the 3-{[(3-chloroanilino)carbonyl]amino}-N-(tetrahydro-2-furanylmethyl)benzamide activity of p300/CBP-associated factor (PCAF), which is involved in the regulation of gene expression. By inhibiting PCAF, C646 can alter the expression of genes involved in cell growth and proliferation, leading to the inhibition of cancer cell growth.